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CAS No.: 101365-33-7

Cat. No.: B7762119

Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) of alpha-

Amylcinnamaldehyde

Introduction: Beyond the Fragrance
alpha-Amylcinnamaldehyde (ACA), also known as amyl cinnamal, is a synthetic aromatic

compound indispensable in the fragrance and flavor industry.[1] Valued for its characteristic

sweet, floral scent reminiscent of jasmine, it is a key component in a vast array of consumer

products, including perfumes, soaps, lotions, and detergents.[2] While its olfactory properties

are highly desirable, a comprehensive understanding of its chemical hazards and safe handling

protocols is paramount for researchers, chemists, and manufacturing professionals. This guide

provides a detailed analysis of the Material Safety Data Sheet (MSDS) for alpha-

Amylcinnamaldehyde, synthesizing technical data with practical, field-proven insights to ensure

its safe and effective use in a professional setting.
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Correctly identifying a chemical is the foundational step of any safety assessment. alpha-

Amylcinnamaldehyde is identified by its CAS (Chemical Abstracts Service) number, 122-40-7.

[1][2] It is a pale yellow, oily liquid with a molecular formula of C₁₄H₁₈O and a molecular weight

of approximately 202.29 g/mol .[1][2][3] Its structural and physical properties are critical

determinants of its behavior and the necessary precautions for its handling. For instance, its

high flash point indicates it is a combustible liquid but not highly flammable, while its poor

solubility in water has implications for both environmental fate and cleanup procedures.[4][5]
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Hazard Identification and GHS Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating hazards. alpha-Amylcinnamaldehyde is

consistently classified with two primary hazards: skin sensitization and long-term aquatic

toxicity.[3][8][9]

Skin Sensitisation, Category 1 (or 1B): This is the most significant human health hazard.[3][4]

It means that while the substance may not cause immediate skin irritation in all individuals,

repeated or prolonged contact can lead to an allergic skin reaction (allergic contact

dermatitis) in susceptible individuals.[4][10] The corresponding GHS Hazard Statement is

H317: May cause an allergic skin reaction.[3][9][11]

Hazardous to the aquatic environment, Chronic Category 2: This classification indicates that

the substance is toxic to aquatic life with long-lasting effects.[3][8][9] Due to its poor water

solubility and potential for persistence, its release into waterways must be strictly avoided.
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[12] The GHS Hazard Statement is H411: Toxic to aquatic life with long lasting effects.[3][9]

[11]
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Caption: GHS Hazard classification for alpha-Amylcinnamaldehyde.

Toxicological Profile
Understanding the toxicology of a substance is key to interpreting its hazards. The acute

toxicity of alpha-Amylcinnamaldehyde is low, but its sensitization potential is significant.

Acute Toxicity: The substance has low acute toxicity via oral and dermal routes. This means

a large single dose would be required to cause severe harm, which is unlikely in a research

or industrial setting.

Skin Sensitization: This is the primary toxicological concern. ACA is a well-documented skin

sensitizer.[1] The mechanism involves the substance penetrating the skin and binding to

proteins, forming an antigen that the immune system recognizes as foreign. Upon

subsequent exposures, the immune system mounts an inflammatory response, leading to

allergic contact dermatitis.[8] The No Expected Sensitization Induction Level (NESIL), a

measure of the highest concentration that is not expected to cause sensitization in humans,

has been established at 23000 μg/cm².[13]
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Genotoxicity & Carcinogenicity: Available data, including Ames mutagenicity tests, indicate

that alpha-Amylcinnamaldehyde is not mutagenic.[3][4] There is no evidence to suggest it is

a carcinogen.[3]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Exposure Controls and Personal Protection
Given the hazards, particularly skin sensitization, implementing robust exposure controls is

non-negotiable. This involves a combination of engineering controls and Personal Protective

Equipment (PPE).

Engineering Controls:

Ventilation: Work should be conducted in a well-ventilated area to minimize inhalation of

vapors or mists.[4][6][11] Local exhaust ventilation (LEV) is recommended for procedures

that may generate aerosols.

Personal Protective Equipment (PPE):

Hand Protection: This is the most critical piece of PPE. Chemical-resistant, impervious

gloves must be worn whenever handling the substance.[3][6][11] The choice of glove

material (e.g., nitrile, neoprene) should be based on the specific operational conditions and

confirmed with the glove manufacturer for suitability.[10]

Eye Protection: Safety glasses with side-shields or splash goggles should be used to prevent

accidental eye contact.[6][10][11]
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Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent

skin contact.[6] In case of potential splashing, additional chemical-resistant aprons may be

necessary. Contaminated work clothing should not be allowed out of the workplace and must

be decontaminated before reuse.[7][10][11]

Handling, Storage, and Stability
Proper handling and storage protocols are essential to maintain the chemical's integrity and

prevent hazardous situations.

Handling Protocol:

Review MSDS: Before work begins, all personnel must review the MSDS.

Ensure Ventilation: Confirm that the work area is well-ventilated.[11]

Don PPE: Wear appropriate PPE, including gloves, eye protection, and a lab coat.[3]

Avoid Contact: Avoid contact with skin and eyes, and avoid inhaling any vapor or mist.[3]

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.[3][11]

Storage and Stability:

Conditions: Store in a cool, dry, and well-ventilated place.[3][11] The container should be

kept tightly closed to minimize air contact.[3][11] Storage at 2-8°C is sometimes

recommended.[2][3]

Incompatibilities: Keep away from strong oxidizing agents, strong bases, and strong acids.[3]

Stability: The substance is stable under recommended storage conditions.[10] However, it

may slowly oxidize upon exposure to air, which can affect its quality.[10][12]

Hazardous Decomposition: Thermal decomposition may produce carbon oxides (CO, CO₂).

[3]
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Emergency Procedures
A clear, rehearsed emergency plan is critical for responding effectively to accidents.

First-Aid Measures
Skin Contact: Immediately take off contaminated clothing.[7] Wash the affected area with

plenty of soap and water.[3][6] If skin irritation or a rash occurs, seek medical advice.[7][10]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open.[6] Remove contact lenses if present and easy to do.[6] If irritation persists,

consult a physician.[15]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[6][7] If breathing is difficult or symptoms persist, seek medical attention.[7]

Ingestion: Rinse mouth with water.[3][6] Do NOT induce vomiting.[6] Never give anything by

mouth to an unconscious person.[3] Seek immediate medical attention.[6]

Fire-Fighting Measures
Extinguishing Media: Use alcohol-resistant foam, carbon dioxide (CO₂), or dry chemical

powder.[3][6][10] A water spray can be used to cool fire-exposed containers.[4][11]

Unsuitable Media: Do not use a direct water jet, as it may spread the fire.[10]

Hazards from Combustion: Fire may produce toxic gases, including carbon monoxide and

carbon dioxide.[3] Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[3][6]

Accidental Release Measures (Spills)
The response to a spill should be systematic to ensure personnel safety and environmental

protection.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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